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Compound of Interest

Compound Name: 2-Isopropoxy-3-methylpyrazine

CAS No.: 94089-22-2

Cat. No.: B1587397

Get Quote

This guide provides a comprehensive technical overview of 2-Isopropoxy-3-methylpyrazine,

a significant heterocyclic aromatic compound. It is intended for researchers, scientists, and

professionals in drug development and flavor chemistry, offering in-depth information on its

chemical properties, sensory profile, natural occurrence, synthesis, and analytical

methodologies.

Introduction and Overview
2-Isopropoxy-3-methylpyrazine is a substituted pyrazine, a class of compounds known for

their potent aroma and flavor characteristics. Pyrazines are prevalent in nature and are key

components in the flavor profiles of many raw and cooked foods. This specific compound is

noted for its powerful, characteristic aroma, making it a molecule of significant interest to the

flavor and fragrance industry. Its unique sensory properties and presence in various natural

products have driven research into its synthesis, analysis, and potential applications.

Alkyl- and alkoxypyrazines play a crucial role as both semiochemicals and important aroma

compounds in foods.[1] 3-alkyl-2-methoxypyrazines, a category that includes the subject of this
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guide, are particularly associated with green and earthy sensory attributes and are responsible

for the distinctive aromas of many vegetables and wines.[1][2]

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 2-Isopropoxy-3-
methylpyrazine is fundamental for its application in research and development. These

properties dictate its behavior in various matrices, its volatility, and its stability.

Property Value Source

IUPAC Name 2-Isopropoxy-3-methylpyrazine -

Synonyms
Bean pyrazine, 2-methoxy-3-

(1-methylethyl)pyrazine
[3]

CAS Number 25773-40-4

Molecular Formula C8H12N2O

Molecular Weight 152.19 g/mol

Appearance
Colorless to pale yellow, clear

liquid
[4][5]

Boiling Point
123-125 °C at 20 mmHg; 189-

190 °C at 760 mmHg
[3]

Density 0.996 g/mL at 25 °C

Refractive Index 1.492 – 1.495 at 20°C [4]

Flash Point 66.67 °C (152.00 °F) [3][6]

Solubility

Soluble in alcohol; Water

solubility: 698.6 mg/L at 25 °C

(est.)

[3]

FEMA Number 3358

Organoleptic Properties and Sensory Profile
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2-Isopropoxy-3-methylpyrazine is an exceptionally potent aroma compound. Its sensory

profile is complex and can be perceived differently depending on its concentration and the

medium in which it is evaluated.

Odor Profile: The primary descriptors for its aroma are earthy, green pea, beany, chocolate,

and nutty.[3] It is also described as having notes of green bell pepper, potato, and tomato.[3][4]

The sensory profile is dominated by green vegetative notes reminiscent of fresh bell pepper

and raw vegetables.[4] At very low concentrations, it can impart a desirable green note, but at

higher concentrations, it can become overpowering.[3]

Flavor Profile: The flavor is characterized as earthy, green, and sulfurous with a noticeable

mouthfeel.

Odor Thresholds: Alkoxypyrazines are known for their extremely low odor thresholds, meaning

they can be detected by the human nose at very low concentrations. The detection threshold

for 2-isopropyl-3-methoxypyrazine (a closely related compound, often referred to as IPMP) in

wine is reported to be as low as 0.3-2 ng/L.[7] These low thresholds underscore the

compound's importance in the overall flavor and aroma of products where it is present, even in

trace amounts.

Natural Occurrence and Biosynthesis
Natural Occurrence: 2-Isopropoxy-3-methylpyrazine is found in a variety of natural sources,

contributing significantly to their characteristic aromas. It has been identified in:

Vegetables: Green peas, bell peppers, and potatoes.[3][8]

Beverages: Coffee and some wines.[3][9]

Nuts: Hazelnuts.[3]

Fruits: Grapefruit juice.[3]

In coffee, it can be associated with an off-flavor known as the "potato taste defect".[9][10]

Biosynthesis: The biosynthesis of pyrazines in nature is a complex process. In plants, the

biosynthesis of 3-alkyl-2-methoxypyrazines is of great research interest, though the pathways
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are not yet fully elucidated.[1][8] It is known that the final step in the biosynthesis of some

methoxypyrazines involves the O-methylation of 3-alkyl-2-hydroxypyrazines, a reaction

catalyzed by O-methyltransferases.[8] The precursors and earlier steps in the biosynthetic

pathway are still under investigation.[8]

Microbial biosynthesis is an alternative to chemical synthesis for producing pyrazines.[11][12]

Certain strains of bacteria, such as Bacillus subtilis, have been shown to produce a range of

alkylpyrazines.[11][12]

Synthesis and Manufacturing
While 2-Isopropoxy-3-methylpyrazine can be extracted from natural sources, the yields are

often low, making chemical synthesis the more economically viable option for commercial

production.[13][14] Several synthetic routes to pyrazines have been developed.

One common approach involves the condensation of an amino ketone, followed by oxidation to

form the pyrazine ring. The Staedel–Rugheimer and Gutknecht pyrazine syntheses are

classical methods for forming the pyrazine core.[15] For a specific compound like 2-
Isopropoxy-3-methylpyrazine, a multi-step synthesis would be required, starting from

appropriate precursors.

A potential synthetic route is outlined below:

Formation of a substituted hydroxypyrazine: This can be achieved by reacting an alpha-

amino acid amide with a 1,2-dicarbonyl compound.

Alkoxylation: The resulting hydroxypyrazine is then converted to the desired alkoxypyrazine.

In this case, an isopropoxy group is introduced, likely via a Williamson ether synthesis or a

related nucleophilic substitution reaction.
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Step 1: Pyrazine Ring Formation

Step 2: Alkoxylation

α-Amino Acid Amide Condensation & Cyclization

1,2-Dicarbonyl Compound

2-Hydroxy-3-methylpyrazine

Williamson Ether Synthesis

Isopropyl Halide / Sulfate

Base 2-Isopropoxy-3-methylpyrazine

Click to download full resolution via product page

Caption: A generalized two-step chemical synthesis workflow for 2-Isopropoxy-3-
methylpyrazine.

Analytical Methodologies
The accurate detection and quantification of 2-Isopropoxy-3-methylpyrazine, especially given

its low concentrations in natural products, requires sensitive and specific analytical techniques.

Gas chromatography coupled with mass spectrometry (GC-MS) is the most common method.

Sample Preparation: Effective extraction and concentration of the analyte from the sample

matrix are critical. Headspace solid-phase microextraction (HS-SPME) is a widely used

technique for this purpose.[8]

Detailed HS-SPME-GC-MS Protocol:
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Objective: To quantify 2-Isopropoxy-3-methylpyrazine in a liquid matrix (e.g., wine).

Materials:

HS-SPME autosampler.

SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS).

Gas chromatograph with a mass selective detector (GC-MS).

Appropriate capillary column (e.g., DB-WAX or equivalent).

Sample vials with septa.

Internal standard (e.g., deuterated analog of the analyte).

Procedure:

Sample Preparation: Pipette a known volume of the sample into a vial. Add a known

amount of internal standard.

Extraction (HS-SPME): Place the vial in the autosampler. The SPME fiber is exposed to

the headspace above the sample for a defined time and at a specific temperature to allow

for the adsorption of volatile compounds.

Desorption: The fiber is then retracted and injected into the hot inlet of the GC, where the

adsorbed analytes are thermally desorbed onto the analytical column.

GC Separation: The analytes are separated based on their boiling points and interactions

with the stationary phase of the column. A typical temperature program would start at a

low temperature and ramp up to a higher temperature to elute all compounds of interest.

MS Detection: As the compounds elute from the GC column, they are ionized and

fragmented in the mass spectrometer. The mass-to-charge ratios of the fragments are

detected, providing a unique fingerprint for each compound. Quantification is often

performed using selected ion monitoring (SIM) for enhanced sensitivity.
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Rationale for Method Selection: HS-SPME is a solvent-free, sensitive, and easily automated

technique, making it ideal for routine analysis. GC-MS provides excellent separation and

definitive identification of the analyte.

Sample Collection
(e.g., Wine, Coffee)

Addition of
Internal Standard

Headspace Solid-Phase
Microextraction (HS-SPME)

Thermal Desorption
in GC Inlet

Gas Chromatographic
Separation

Mass Spectrometric
Detection (MS)

Data Analysis &
Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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